molecular formula C9H12O4 B8454209 Methyl 2-acetyl-5-oxocyclopentane-1-carboxylate CAS No. 86296-18-6

Methyl 2-acetyl-5-oxocyclopentane-1-carboxylate

Cat. No. B8454209
CAS RN: 86296-18-6
M. Wt: 184.19 g/mol
InChI Key: BFLLIBBCGVMZMN-UHFFFAOYSA-N
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Patent
US06506908B2

Procedure details

Tanomori et al., Biosci. Biotech. Biochem. 1995, 59: 2091-2093, discloses the reaction of 1-methoxycarbonyl-2-oxo-bicyclo[3.1.0]hexane with potassium acetate and acetic acid in dimethylsulfoxide at 90° C. (4 hours) to obtain 2-methoxycarbonyl-3-acetyl-cyclopentanone. The reference further discloses a formal total synthesis of (+)-carbovir by conversion of the cyclopentanone.
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REACTION_CXSMILES
C[O:2][C:3]([C:5]12CC1C[CH2:7][C:6]2=O)=O.[C:12]([O-:15])(=[O:14])[CH3:13].[K+].[C:17]([OH:20])(=O)[CH3:18].[CH3:21]S(C)=O>>[CH3:21][O:14][C:12]([CH:13]1[CH:7]([C:17](=[O:20])[CH3:18])[CH2:6][CH2:5][C:3]1=[O:2])=[O:15] |f:1.2|

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Source

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Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.